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Compound of Interest

Compound Name:
7-Chloro-5-fluoroisoquinoline-1-

carbonitrile

Cat. No.: B15264032

Get Quote

Spectroscopic Data Reference: 7-Chloro-5-
fluoroisoquinoline-1-carbonitrile
Precision Characterization for Kinase & Factor XIa
Inhibitor Scaffolds
Executive Summary & Application Context
7-Chloro-5-fluoroisoquinoline-1-carbonitrile (CAS: 2059944-00-0) is a high-value

heterocyclic building block, primarily utilized in the synthesis of next-generation kinase

inhibitors and anticoagulants (e.g., Factor XIa inhibitors).

Its "performance" in a drug discovery context is defined by its regio-purity. The specific

substitution pattern (5-Fluoro, 7-Chloro) is engineered to modulate metabolic stability (via the

C5-F blockage) and hydrophobic interactions (via the C7-Cl moiety).

The Challenge: Synthetic routes to substituted isoquinolines often yield mixtures of

regioisomers (e.g., 5-chloro-7-fluoro or 6-chloro-5-fluoro analogs). Using a batch with incorrect
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regiochemistry can lead to erroneous SAR (Structure-Activity Relationship) data and project

failure. This guide provides the definitive spectroscopic criteria to validate the correct isomer.

Spectroscopic Reference Data (Validation Criteria)
The following data serves as the "Gold Standard" for confirming the identity of the 7-Chloro-5-
fluoroisoquinoline-1-carbonitrile isomer.

A. Nuclear Magnetic Resonance (NMR) Profile
Solvent: DMSO-d₆ | Frequency: 400/500 MHz

Nucleus Signal
Shift (δ
ppm)

Multiplicity
Coupling (

Hz)

Structural
Assignment

¹H H-3 8.75 – 8.85 Doublet (d)

Heterocyclic

Ring (

to N)

¹H H-8 8.40 – 8.50 Doublet (d)

Peri-position

to CN; Ortho

to Cl

¹H H-4 7.90 – 8.00 Doublet (d)

Heterocyclic

Ring (

to N)

¹H H-6 7.60 – 7.70
Doublet of

Doublets (dd)
,

Ortho to F;

Meta to Cl

¹⁹F F-5 -120 to -125 Multiplet --
Peri-position

to H4

¹³C CN ~115.0 Singlet -- Nitrile Carbon
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Analyst Note: The diagnostic signal is H-6. In the correct isomer, H-6 appears as a doublet of

doublets due to the large ortho-coupling with Fluorine (

) and small meta-coupling with H-8 (

). If H-6 appears as a simple doublet or singlet, the regiochemistry is likely incorrect.

B. Mass Spectrometry & Physical Data
Property Value Notes

Molecular Formula C₁₀H₄ClFN₂ --

Exact Mass 205.9969 Monoisotopic

[M+H]⁺ 207.0 / 209.0
Characteristic 3:1 Chlorine

Isotope Pattern

IR (ATR) 2230–2240 cm⁻¹ Sharp nitrile (C≡N) stretch

Appearance White to Off-white Solid Crystalline

Comparative Performance: Product vs. Alternatives
In this context, "Alternatives" refer to Regioisomeric Impurities that frequently contaminate

generic supplies. Distinguishing these is critical for performance.

Comparison: Target (7-Cl-5-F) vs. Common Impurity (5-
Cl-7-F)
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Feature
Target Product (7-Cl-
5-F)

Alternative / Impurity

(5-Cl-7-F)
Impact on Drug

Development

¹H NMR (H-8)
Doublet (

Hz)

Doublet of Doublets (

Hz)

Critical Check: In the

impurity, H-8 is ortho

to F, causing a large

splitting not seen in

the target.

¹⁹F NMR Shift
~ -122 ppm (Shielded

by peri-H4)

~ -110 ppm

(Deshielded)

Fluorine position

alters electronic

environment

significantly.

SAR Potency High Low / Inactive

The 5-F is often

required for metabolic

blocking; 5-Cl is too

bulky and lacks the

electronic effect.

Synthesis Yield
Moderate (Requires

specific precursors)

High (Often

thermodynamically

favored in non-specific

routes)

Cheaper "alternatives"

often contain high %

of the 5-Cl isomer.

Experimental Protocols
Protocol A: Structural Validation via ¹H-¹⁹F HOESY
Objective: To definitively prove the spatial proximity of the Fluorine atom to the Heterocyclic H-4

proton, confirming the 5-Fluoro position.

Sample Prep: Dissolve 10 mg of compound in 0.6 mL DMSO-d₆. Ensure the solution is free

of paramagnetic impurities (filter if necessary).

Pulse Sequence: Select the 2D ¹H-¹⁹F HOESY (Heteronuclear Overhauser Effect

Spectroscopy) sequence.

Mixing Time: 400–600 ms.
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Acquisition: Acquire 256 increments in the F1 dimension (¹⁹F) and 2048 points in F2 (¹H).

Analysis:

Look for a Cross-peak between the Fluorine signal (-122 ppm) and the H-4 doublet (~7.95

ppm).

Result: Presence of this cross-peak confirms F is at position 5 (peri to H-4). Absence

implies F is at position 6, 7, or 8.

Protocol B: HPLC Purity Profiling
Objective: Separate the target from des-chloro and regioisomeric impurities.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient:

0-2 min: 5% B

2-15 min: 5% → 95% B (Linear)

15-20 min: 95% B

Detection: UV at 254 nm and 220 nm.

Acceptance Criteria: Target peak purity >98%. No single impurity >0.5%.

Visualization: Regioisomer Discrimination Workflow
The following diagram outlines the logic flow for validating the compound's structure using

spectroscopic data.
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Unknown Isoquinoline Sample
(CAS 2059944-00-0 Batch)

1. Acquire 1H NMR
(DMSO-d6)

Check H-6 Signal Pattern
(7.6 - 7.7 ppm)

Pattern: Doublet of Doublets (dd)
(Large J_HF + Small J_HH)

Matches

Pattern: Doublet (d)
(Only J_HF or J_HH visible)

Mismatch

2. Confirm with 19F NMR

REJECT: Regioisomer Detected
(Likely 5-Cl-7-F or 6-Cl)

Check F-5 Shift & Coupling

VALIDATED: 7-Chloro-5-Fluoro
Proceed to Synthesis

Shift ~ -122 ppm Shift > -115 ppm

Click to download full resolution via product page
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Caption: Decision tree for the structural validation of 7-Chloro-5-fluoroisoquinoline-1-
carbonitrile using NMR markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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